Cas no 1326853-40-0 (3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)

3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one structure
1326853-40-0 structure
Product Name:3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
CAS No:1326853-40-0
MF:C19H16ClN5O2
MW:381.815642356873
CID:5323317
Update Time:2023-11-21

3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chlorobenzyl)-6-(3-methoxybenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
    • STL125802
    • 3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
    • 3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
    • Inchi: 1S/C19H16ClN5O2/c1-27-15-7-4-5-13(9-15)10-24-12-21-18-17(19(24)26)22-23-25(18)11-14-6-2-3-8-16(14)20/h2-9,12H,10-11H2,1H3
    • InChI Key: CTASQYVZDMJZBO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1C2=C(C(N(C=N2)CC2C=CC=C(C=2)OC)=O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 562
  • XLogP3: 3
  • Topological Polar Surface Area: 72.6

3-[(2-chlorophenyl)methyl]-6-[(3-methoxyphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Pricemore >>

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